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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic

properties of methylcycloheptane (C₈H₁₆). The information presented herein is curated for

professionals in research, science, and drug development who require precise data for

modeling, process design, and safety assessments. This document summarizes key

quantitative data in structured tables, details the experimental protocols for their determination,

and visualizes the logical workflow of these thermodynamic measurements.

Core Thermodynamic Properties of
Methylcycloheptane
Methylcycloheptane, a cycloalkane, is a non-polar organic compound with the chemical

formula C₈H₁₆ and a molecular weight of 112.21 g/mol .[1] Its thermodynamic properties are

crucial for understanding its behavior in various chemical and physical processes.

Table 1: Enthalpy of Formation and Combustion of
Methylcycloheptane
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Property State Value Units

Enthalpy of Formation

(ΔfH°)
Liquid -211.5 kJ/mol

Enthalpy of Formation

(ΔfH°)
Gas -173.2 kJ/mol

Enthalpy of

Combustion (ΔcH°)
Liquid -5295.3 kJ/mol

Data sourced from the National Institute of Standards and Technology (NIST) Web Thermo

Tables (WTT).[2]

Table 2: Heat Capacity and Entropy of
Methylcycloheptane at 298.15 K and 1 atm

Property State Value Units

Heat Capacity (Cp) Liquid 214.3 J/(mol·K)

Heat Capacity (Cp) Ideal Gas 165.8 J/(mol·K)

Standard Molar

Entropy (S°)
Liquid 290.1 J/(mol·K)

Standard Molar

Entropy (S°)
Ideal Gas 385.7 J/(mol·K)

Data sourced from the NIST Web Thermo Tables (WTT).[2]

Table 3: Phase Change Properties of
Methylcycloheptane
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Property Value Units

Normal Boiling Point 399.3 K

Enthalpy of Vaporization

(ΔvapH) at boiling point
38.3 kJ/mol

Critical Temperature (Tc) 617.0 K

Critical Pressure (Pc) 3.0 MPa

Data sourced from the NIST Web Thermo Tables (WTT).[2]

Experimental Protocols for Thermodynamic
Property Determination
The accurate determination of the thermodynamic properties of methylcycloheptane relies on

precise calorimetric and analytical techniques. The following sections detail the standard

experimental methodologies.

Determination of Enthalpy of Combustion via Bomb
Calorimetry
The standard enthalpy of combustion of liquid methylcycloheptane is determined using a

bomb calorimeter, following procedures outlined in ASTM D240 and the more precise ASTM

D4809 standards.[2][3][4][5][6][7][8]

Protocol:

Sample Preparation: A precisely weighed sample of high-purity methylcycloheptane
(typically 0.5 to 1.0 grams) is placed in a crucible within the bomb calorimeter. A fuse wire is

positioned to ensure ignition.

Assembly and Pressurization: The bomb is sealed and purged of atmospheric nitrogen

before being pressurized with pure oxygen to approximately 30 atm. This ensures complete

combustion.
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Calorimeter Setup: The sealed bomb is submerged in a known mass of water within the

calorimeter's insulated jacket. The initial temperature of the water is recorded with high

precision.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the water is monitored and recorded at regular intervals

until a maximum temperature is reached and the system begins to cool.

Calculation: The heat of combustion is calculated from the observed temperature rise, the

heat capacity of the calorimeter system (determined by combusting a standard like benzoic

acid), and corrections for the fuse wire ignition and any acid formation.

Determination of Heat Capacity via Differential Scanning
Calorimetry (DSC)
The specific heat capacity of liquid methylcycloheptane is determined using a differential

scanning calorimeter (DSC) in accordance with ASTM E1269.[9][10][11][12][13]

Protocol:

Instrument Calibration: The DSC instrument is calibrated for temperature and heat flow using

certified reference materials, such as indium and sapphire.

Sample Preparation: A small, accurately weighed sample of methylcycloheptane (typically

5-20 mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a

reference.

Measurement Procedure:

A baseline measurement is performed with two empty pans to determine the heat flow

difference between the sample and reference holders.

A measurement is then conducted with a sapphire standard to determine the heat capacity

calibration factor.

Finally, the methylcycloheptane sample is analyzed.
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Heating Program: The sample, reference, and baseline runs are subjected to a precise

heating program, typically a linear ramp of 10-20 °C/min over the desired temperature range.

Calculation: The specific heat capacity of the methylcycloheptane sample is calculated by

comparing the heat flow to the sample with the heat flow to the sapphire standard, after

correcting for the baseline.

Determination of Enthalpy of Vaporization
The enthalpy of vaporization can be determined from vapor pressure data measured at

different temperatures using the Clausius-Clapeyron equation.[1][14][15][16][17]

Protocol for Vapor Pressure Measurement:

Apparatus: A static or dynamic vapor pressure apparatus is used. A static apparatus consists

of a temperature-controlled sample cell connected to a pressure transducer.

Sample Degassing: The methylcycloheptane sample is thoroughly degassed to remove

any dissolved air.

Data Collection: The sample is heated to a series of accurately controlled temperatures, and

the corresponding vapor pressure is recorded once equilibrium is established at each

temperature.

Clausius-Clapeyron Analysis: The natural logarithm of the vapor pressure (ln P) is plotted

against the reciprocal of the absolute temperature (1/T). The slope of this plot is equal to

-ΔvapH/R, where R is the ideal gas constant. From this slope, the enthalpy of vaporization

(ΔvapH) is calculated.

Determination of Entropy
The standard molar entropy of methylcycloheptane is determined through a combination of

experimental measurements and statistical mechanics calculations.

Experimental Contribution (Third Law Method):

Low-Temperature Heat Capacity: The heat capacity of solid methylcycloheptane is

measured from near absolute zero to its melting point using an adiabatic calorimeter.
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Enthalpy of Fusion: The enthalpy of fusion is measured at the melting point.

Liquid-Phase Heat Capacity: The heat capacity of the liquid is measured from the melting

point to the desired temperature (e.g., 298.15 K).

Entropy Calculation: The standard entropy is calculated by integrating C_p/T with respect to

temperature from 0 K to the desired temperature, including the entropy of fusion

(ΔfusH/Tfus).

Statistical Mechanics Calculation:

For the ideal gas state, entropy can be calculated using statistical mechanics if the molecular

structure and vibrational frequencies are known from spectroscopic data (e.g., IR and Raman

spectroscopy).[18][19] The total entropy is the sum of translational, rotational, vibrational, and

electronic contributions.

Visualization of Thermodynamic Workflow
The following diagram illustrates the logical workflow for the experimental determination and

theoretical calculation of the key thermodynamic properties of methylcycloheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031391#thermodynamic-properties-of-
methylcycloheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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